Cas no 2137519-00-5 (Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-1-yl]methyl]-)

• Product Name: Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-1-yl]methyl]-
• CAS No: 2137519-00-5
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5255992
• Update Time: 2025-06-28

Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-1-yl]methyl]-

• Inchi： 1S/C11H20N4/c1-11(2,3)10-7-15(14-13-10)6-8-4-9(12)5-8/h7-9H,4-6,12H2,1-3H3
• InChI Key： NQIIWBGMNXNLAQ-UHFFFAOYSA-N
• SMILES： C1(N)CC(CN2C=C(C(C)(C)C)N=N2)C1

Additional information on Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-1-yl]methyl]-

CAS No. 2137519-00-5: Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-1-yl]methyl]-

CAS No. 2137519-00-5 refers to the compound known as Cyclobutanamine, 3-[[4-(1,1-dimethylethyl)-1H-1,2,3-triazol-yl]methyl]-. This compound is a specialized organic molecule with a unique structure that combines a cyclobutanamine backbone with a triazole ring substituted with a tertiary butyl group. The combination of these structural elements makes this compound particularly interesting for various applications in the fields of medicinal chemistry, catalysis, and materials science.

The molecular structure of Cyclobutanamine, 3-[[4-(tert-butyl)-H-triazol-yl]methyl]- is characterized by a four-membered cyclobane ring fused with an amine group. The triazole ring is a heterocyclic aromatic structure that is known for its stability and versatility in chemical reactions. The presence of the tertiary butyl group on the triazole ring adds steric bulk, which can influence the compound's reactivity and solubility properties.

In recent years, there has been growing interest in compounds like CAS No. 2137519-00-5 due to their potential as building blocks in drug discovery and as ligands in catalytic systems. For instance, the triazole moiety is often used in click chemistry reactions to form stable covalent bonds with other molecules. This property makes Cyclobutanamine derivatives valuable in the synthesis of complex molecules with high precision and efficiency.

Research has also focused on the synthesis and characterization of this compound using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its electronic structure and reactivity under various conditions. Additionally, computational chemistry methods have been employed to predict its behavior in different chemical environments.

In terms of applications, Cyclobutanamine derivatives have shown promise in the development of new pharmaceutical agents. Their ability to form stable complexes with metal ions makes them potential candidates for use in drug delivery systems or as components of enzyme inhibitors. Furthermore, their unique electronic properties make them suitable for use in organic electronics and optoelectronic devices.

The synthesis of CAS No. 2137519-00-5 typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. For example, the formation of the triazole ring can be achieved through azide alkyne cycloaddition (click chemistry), while the cyclobutanamine backbone can be synthesized via ring-closing reactions or through the modification of existing cycloalkane derivatives.

In conclusion, CAS No. 2137519-00-5 represents a significant advancement in the field of organic chemistry due to its versatile structure and wide range of potential applications. As research continues to explore its properties and functionalities, this compound is expected to play an increasingly important role in both academic and industrial settings.